Cas no 1361750-58-4 (2',5'-Dichloro-3,5-difluoro-biphenyl)

• Product Name: 2',5'-Dichloro-3,5-difluoro-biphenyl
• CAS No: 1361750-58-4
• MF: C₁₂H₆Cl₂F₂
• MW: 259.078848361969
• CID: 4996123
• Update Time: 2025-05-24

2',5'-Dichloro-3,5-difluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-3,5-difluoro-biphenyl

• Inchi： 1S/C12H6Cl2F2/c13-8-1-2-12(14)11(5-8)7-3-9(15)6-10(16)4-7/h1-6H
• InChI Key： XDXPUJMZGOOURB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2',5'-Dichloro-3,5-difluoro-biphenyl

Comprehensive Overview of 2',5'-Dichloro-3,5-difluoro-biphenyl (CAS No. 1361750-58-4)

2',5'-Dichloro-3,5-difluoro-biphenyl (CAS No. 1361750-58-4) is a halogenated biphenyl compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure featuring chlorine and fluorine substituents, is widely studied for its potential applications in advanced materials, pharmaceuticals, and agrochemicals. The presence of both chloro and fluoro groups enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated biphenyls like 2',5'-Dichloro-3,5-difluoro-biphenyl has surged due to their role in the development of high-performance polymers and liquid crystals. Researchers are particularly interested in how these compounds can improve the thermal and chemical resistance of materials, a topic frequently searched in academic and industrial databases. The compound's CAS No. 1361750-58-4 is often queried alongside terms such as "halogenated biphenyl synthesis" and "fluorinated biphenyl applications," reflecting its relevance in cutting-edge research.

One of the most discussed aspects of 2',5'-Dichloro-3,5-difluoro-biphenyl is its environmental impact. With growing concerns about sustainable chemistry and green synthesis, scientists are exploring eco-friendly methods to produce this compound. Searches for "biodegradable halogenated compounds" and "green synthesis of biphenyl derivatives" highlight the intersection of this compound with contemporary environmental trends. Its potential for use in renewable energy technologies, such as organic photovoltaics, further underscores its importance.

The pharmacological potential of 2',5'-Dichloro-3,5-difluoro-biphenyl is another area of active investigation. While not a drug itself, its structural motifs are found in bioactive molecules, prompting queries like "halogenated biphenyls in drug discovery." The compound's ability to act as a building block for antiviral and anti-inflammatory agents aligns with the current focus on novel therapeutic strategies, especially in the wake of global health challenges.

From a technical standpoint, the synthesis of 2',5'-Dichloro-3,5-difluoro-biphenyl involves precise control of reaction conditions to ensure high yield and purity. Keywords such as "optimized synthesis of difluorobiphenyls" and "halogenation techniques" are commonly associated with this compound. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its properties, a detail often sought by chemists and quality control professionals.

In conclusion, 2',5'-Dichloro-3,5-difluoro-biphenyl (CAS No. 1361750-58-4) represents a versatile and highly relevant compound in modern chemistry. Its applications span from advanced materials to pharmaceuticals, driven by its unique halogenated structure. As research continues to uncover new uses and sustainable production methods, this compound will likely remain a focal point in scientific and industrial discussions. For those exploring its potential, understanding its synthesis, properties, and applications is crucial to leveraging its full capabilities.